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Introduction
Ires-C11 is a specific small molecule inhibitor of the internal ribosome entry site (IRES)-

mediated translation of c-MYC and Cyclin D1.[1][2] Under cellular stress conditions, such as

those found in the tumor microenvironment, the translation of certain key survival and

proliferation-promoting proteins can switch from the standard cap-dependent mechanism to a

cap-independent mechanism utilizing IRES elements in the 5' untranslated region (5' UTR) of

their messenger RNA (mRNA).[3] Malignant cells often exploit this pathway to ensure the

continued synthesis of oncogenes like c-MYC and cell cycle regulators like Cyclin D1,

contributing to their survival and proliferation.[3]

Ires-C11 exerts its inhibitory effect by preventing the binding of the IRES trans-acting factor

(ITAF) heterogeneous nuclear ribonucleoprotein A1 (hnRNP A1) to the IRES elements of c-

MYC and Cyclin D1 mRNA.[1][2] This disruption leads to a reduction in the translation of these

key proteins, ultimately impacting cell cycle progression and survival. Notably, Ires-C11 has

demonstrated synergistic anti-tumor properties when used in combination with mTOR inhibitors

in glioblastoma models.[1][2]
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Characteristic Value

IUPAC Name
3,4-dichloro-1-(2,4-dimethoxybenzyl)pyrrole-2,5-

dione

Synonyms Ires inhibitor C11

CAS Number 342416-30-2

Molecular Formula C₁₃H₁₁Cl₂NO₄

Molecular Weight 316.14 g/mol

Solubility Soluble in DMSO

Storage

Store at -20°C for long-term storage. Stock

solutions in DMSO can be stored at -80°C for up

to 6 months.

Data Presentation
While Ires-C11 alone has not shown significant cytotoxicity in glioblastoma cell lines at

concentrations up to 10 µM, it exhibits potent synergistic effects when combined with mTOR

inhibitors, such as PP242.[2] The following table summarizes the observed synergistic effects

in glioblastoma (GBM) cell lines.
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Cell Lines
Ires-C11
Concentration

mTOR
Inhibitor
(PP242)
Concentration

Observed
Synergistic
Effects

Reference

LN229, LN18,

LN428, SF763

10 nM and 100

nM

Wide range of

concentrations

- Significant

inhibition of cell

proliferation -

Marked

stimulation of G1

cell cycle arrest -

Potentiation of

apoptosis -

Marked reduction

in Cyclin D1 and

c-MYC protein

levels

[2]

Signaling Pathways and Experimental Workflows
Ires-C11 Mechanism of Action
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Ires-C11 Mechanism of Action
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Caption: Ires-C11 inhibits the binding of hnRNP A1 to c-MYC and Cyclin D1 IRES elements,

blocking their translation.

Experimental Workflow: Cell Viability (MTT Assay)
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Cell Viability (MTT) Assay Workflow

Start

Seed cells in a 96-well plate

Incubate for 24h

Treat cells with Ires-C11
(e.g., 10-100 nM)
+/- mTOR inhibitor

Incubate for desired duration
(e.g., 72h)

Add MTT reagent to each well

Incubate for 2-4h at 37°C

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Analyze data and calculate % viability

End

Click to download full resolution via product page

Caption: Workflow for assessing cell viability using the MTT assay after Ires-C11 treatment.
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Experimental Workflow: Apoptosis (Annexin V/PI
Staining)

Apoptosis (Annexin V/PI) Assay Workflow

Start

Seed cells in a 6-well plate

Incubate for 24h

Treat cells with Ires-C11
(e.g., 10-100 nM)
+/- mTOR inhibitor

Incubate for desired duration
(e.g., 48-72h)

Harvest cells (including supernatant)

Wash cells with cold PBS

Resuspend in 1X Binding Buffer

Add Annexin V-FITC and Propidium Iodide

Incubate for 15 min at RT in the dark

Analyze by flow cytometry

End
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Click to download full resolution via product page

Caption: Workflow for detecting apoptosis using Annexin V and Propidium Iodide staining.

Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol is for determining the effect of Ires-C11 on cell viability.

Materials:

Ires-C11 stock solution (in DMSO)

Complete cell culture medium

96-well clear flat-bottom plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Multichannel pipette

Microplate reader

Procedure:

Cell Seeding:

Trypsinize and count cells.

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete

medium.

Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell

attachment.
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Treatment:

Prepare serial dilutions of Ires-C11 in complete medium. If testing for synergy, also

prepare dilutions of the mTOR inhibitor and the combination of both.

Carefully remove the medium from the wells and add 100 µL of the medium containing the

desired concentrations of the compound(s). Include vehicle control (DMSO) wells.

Incubate the plate for the desired treatment duration (e.g., 72 hours).

MTT Addition and Incubation:

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

Solubilization:

Carefully remove the medium from each well without disturbing the formazan crystals.

Add 100 µL of solubilization solution to each well.

Gently pipette up and down to dissolve the formazan crystals.

Measurement:

Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the absorbance of the blank (medium only) wells from all other readings.

Calculate the percentage of cell viability for each treatment group relative to the vehicle

control (100% viability).

Plot the percentage of viability against the log of the compound concentration to determine

the IC50 value (if applicable).
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Apoptosis Assay (Annexin V-FITC and Propidium Iodide
Staining)
This protocol is for the detection of apoptosis induced by Ires-C11 using flow cytometry.

Materials:

Ires-C11 stock solution (in DMSO)

Complete cell culture medium

6-well plates

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and 10X Binding Buffer)

Phosphate-Buffered Saline (PBS), cold

Flow cytometer

Procedure:

Cell Seeding and Treatment:

Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the

time of harvesting.

Incubate for 24 hours.

Treat cells with the desired concentrations of Ires-C11 (+/- mTOR inhibitor) for the chosen

duration (e.g., 48-72 hours). Include a vehicle control.

Cell Harvesting:

Collect the culture medium (containing floating apoptotic cells) from each well into a

separate centrifuge tube.

Wash the adherent cells with PBS and then trypsinize them.
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Combine the trypsinized cells with their corresponding culture medium.

Centrifuge the cell suspension at 300 x g for 5 minutes.

Staining:

Discard the supernatant and wash the cell pellet twice with cold PBS.

Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.

Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Flow Cytometry Analysis:

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the samples by flow cytometry within one hour of staining.

Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up

compensation and gates.

Data Interpretation:

Live cells: Annexin V-negative and PI-negative.

Early apoptotic cells: Annexin V-positive and PI-negative.

Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)
This protocol is for analyzing the effect of Ires-C11 on cell cycle distribution.
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Materials:

Ires-C11 stock solution (in DMSO)

Complete cell culture medium

6-well plates

Phosphate-Buffered Saline (PBS)

70% Ethanol, cold

Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS)

Flow cytometer

Procedure:

Cell Seeding and Treatment:

Seed cells in 6-well plates and allow them to attach overnight.

Treat cells with the desired concentrations of Ires-C11 (+/- mTOR inhibitor) for the

indicated time (e.g., 24, 48, or 72 hours).

Cell Harvesting and Fixation:

Harvest the cells by trypsinization.

Wash the cells once with PBS.

Resuspend the cell pellet in 1 mL of PBS.

While gently vortexing, add 4 mL of cold 70% ethanol dropwise to fix the cells.

Incubate the cells at -20°C for at least 2 hours (or overnight).

Staining:
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Centrifuge the fixed cells at 300 x g for 5 minutes.

Discard the ethanol and wash the cell pellet with PBS.

Resuspend the cell pellet in 500 µL of PI staining solution.

Incubate for 30 minutes at room temperature in the dark.

Flow Cytometry Analysis:

Analyze the samples on a flow cytometer.

The DNA content will be proportional to the PI fluorescence intensity.

Data Analysis:

Use appropriate software to analyze the cell cycle distribution and quantify the percentage

of cells in the G0/G1, S, and G2/M phases. A sub-G1 peak may indicate apoptotic cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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